N-[5-[[(1R,3S)-2,2-dimethyl-3-phenylcyclopropyl]carbamoylamino]pyridin-2-yl]-N-methylacetamide

• IUPAC Name: N-[5-[[(1R,3S)-2,2-dimethyl-3-phenylcyclopropyl]carbamoylamino]pyridin-2-yl]-N-methylacetamide
• InChI: InChI=1S/C20H24N4O2/c1-13(25)24(4)16-11-10-15(12-21-16)22-19(26)23-18-17(20(18,2)3)14-8-6-5-7-9-14/h5-12,17-18H,1-4H3,(H2,22,23,26)/t17-,18-/m1/s1
• InChI Key: CUFCEMHWPIJYFH-QZTJIDSGSA-N
• Canonical SMILES: CC(=O)N(C)C1=NC=C(C=C1)NC(=O)NC2C(C2(C)C)C3=CC=CC=C3
• Isomeric SMILES: CC(=O)N(C)C1=NC=C(C=C1)NC(=O)N[C@@H]2[C@H](C2(C)C)C3=CC=CC=C3
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

N-[5-[[(1R,3S)-2,2-dimethyl-3-phenylcyclopropyl]carbamoylamino]pyridin-2-yl]-N-methylacetamide is a useful research compound. Its molecular formula is C20H24N4O2 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[5-[[(1R,3S)-2,2-dimethyl-3-phenylcyclopropyl]carbamoylamino]pyridin-2-yl]-N-methylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[5-[[(1R,3S)-2,2-dimethyl-3-phenylcyclopropyl]carbamoylamino]pyridin-2-yl]-N-methylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Preparation Methods

Chemical Reactions Analysis

Scientific Research Applications

In Chemistry:

• Used as a ligand in coordination chemistry.

• Acts as a precursor in the synthesis of complex organic molecules.

In Biology:

• Investigated for its potential as a biochemical probe.

• Studied for its interactions with enzymes and proteins.

In Medicine:

• Explored for its potential as an anti-cancer agent.

• Studied for its activity against specific pathogens.

In Industry:

• Utilized in the development of new materials.

• Employed in the synthesis of high-performance polymers.

Mechanism of Action: N-[5-[[(1R,3S)-2,2-dimethyl-3-phenylcyclopropyl]carbamoylamino]pyridin-2-yl]-N-methylacetamide interacts with specific molecular targets, such as enzymes or receptors, through its unique structure. The cyclopropyl group provides rigidity, while the pyridine and carbamoylamino groups facilitate binding to biological macromolecules. The mechanism often involves disrupting key biological pathways, thereby exerting its effects.

Comparison with Similar Compounds

Similar Compounds:

• N-(3-phenylpropyl)-N-methylacetamide.

• N-[2-(2,2-dimethylcyclopropyl)ethyl]-N-methylacetamide.

• The presence of the cyclopropyl group in N-[5-[[(1R,3S)-2,2-dimethyl-3-phenylcyclopropyl]carbamoylamino]pyridin-2-yl]-N-methylacetamide imparts unique steric properties.

• The pyridine ring enhances binding affinity to biological targets compared to similar compounds.

• Its specific stereochemistry (1R,3S) plays a crucial role in its biological activity, distinguishing it from other analogs.